Cas no 94212-15-4 (2-Hydroxycarbazole-3-carboxanilide)

• Product Name: 2-Hydroxycarbazole-3-carboxanilide
• CAS No: 94212-15-4
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 61702
• PubChem ID: 14204262
• Update Time: 2025-10-30

2-Hydroxycarbazole-3-carboxanilide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxycarbazole-3-carboxanilide
• 2-Hydroxy-N-phenyl-9H-carbazole-3-carboxamide
• Naphthol AS-BL
• 9H-Carbazole-3-carboxamide,2-hydroxy-N-phenyl
• DTXSID70557379
• 94212-15-4

• Inchi： 1S/C19H14N2O2/c22-18-11-17-14(13-8-4-5-9-16(13)21-17)10-15(18)19(23)20-12-6-2-1-3-7-12/h1-11,21-22H,(H,20,23)
• InChI Key： XDCTVFJNJVPBOF-UHFFFAOYSA-N
• SMILES： OC1=CC2=C(C=C1C(NC1C=CC=CC=1)=O)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 302.10600
• Monoisotopic Mass: 302.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.417
• Boiling Point: 490.4 °C at 760 mmHg
• Flash Point: 250.4 °C
• Refractive Index: 1.819
• PSA: 65.12000
• LogP: 4.35200

2-Hydroxycarbazole-3-carboxanilide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Hydroxycarbazole-3-carboxanilide

Introduction to 2-Hydroxycarbazole-3-carboxanilide (CAS No. 94212-15-4)

2-Hydroxycarbazole-3-carboxanilide, with the CAS number 94212-15-4, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is a derivative of carbazole, a heterocyclic aromatic compound known for its diverse biological activities and structural versatility.

The molecular formula of 2-Hydroxycarbazole-3-carboxanilide is C₁₈H₁₄N₂O₂, and it has a molecular weight of approximately 286.31 g/mol. The compound features a carbazole core with a hydroxyl group at the 2-position and an anilide moiety at the 3-position. This specific arrangement of functional groups imparts unique properties to the molecule, making it a subject of interest for both academic research and industrial applications.

In the realm of medicinal chemistry, 2-Hydroxycarbazole-3-carboxanilide has been explored for its potential therapeutic properties. Recent studies have highlighted its anti-inflammatory and antioxidant activities, which are crucial for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-Hydroxycarbazole-3-carboxanilide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests that the compound could be a promising candidate for treating inflammatory disorders.

Beyond its anti-inflammatory properties, 2-Hydroxycarbazole-3-carboxanilide has also shown significant antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases, including neurodegenerative disorders and cancer. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that 2-Hydroxycarbazole-3-carboxanilide effectively scavenges free radicals and protects cells from oxidative damage. This dual functionality—anti-inflammatory and antioxidant—makes it an attractive molecule for further drug development.

In addition to its biological activities, 2-Hydroxycarbazole-3-carboxanilide has been investigated for its potential use in materials science. The carbazole core is known for its excellent photophysical properties, making it suitable for applications in organic electronics and optoelectronics. A recent study published in Advanced Materials explored the use of 2-Hydroxycarbazole-3-carboxanilide-based polymers as active layers in organic photovoltaic (OPV) devices. The results showed that these polymers exhibit high charge carrier mobility and good photostability, making them promising candidates for next-generation solar cells.

The synthesis of 2-Hydroxycarbazole-3-carboxanilide involves several well-established chemical reactions. One common approach is to start with 9H-carbazole, which is then functionalized through a series of steps including nitration, reduction, and coupling reactions to introduce the hydroxyl and anilide groups. The synthetic route can be optimized to achieve high yields and purity, which are essential for both research and industrial applications.

In conclusion, 2-Hydroxycarbazole-3-carboxanilide (CAS No. 94212-15-4) is a multifaceted compound with significant potential in various fields. Its anti-inflammatory and antioxidant properties make it a promising candidate for drug development, while its photophysical characteristics offer exciting opportunities in materials science. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in both academic and industrial settings.